Cas no 179056-02-1 (Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)-)
179056-02-1 structure
Product Name:Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)-
CAS No:179056-02-1
MF:C9H8N4O
MW:188.186020851135
CID:113064
PubChem ID:10487847
Update Time:2025-04-18
Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)-
- 3-(1-METHYL-1H-TETRAZOL-5-YL)BENZALDEHYDE
- 3-(1-methyltetrazol-5-yl)benzaldehyde
- DTXSID60440701
- Benzaldehyde, 3-(1-methyl-1H-tetrazol-5-yl)-
- AKOS006230140
- MFCD08669915
- 3-(1-Methyl-1H-tetrazol-5-yl)-benzaldehyde
- 179056-02-1
- SCHEMBL8816257
-
- Inchi: 1S/C9H8N4O/c1-13-9(10-11-12-13)8-4-2-3-7(5-8)6-14/h2-6H,1H3
- InChI Key: BROLZTCJAAWYNN-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1)C1=NN=NN1C
Computed Properties
- Exact Mass: 188.07000
- Monoisotopic Mass: 188.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.67000
- LogP: 0.68960
Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
179056-02-1 (Benzaldehyde,3-(1-methyl-1H-tetrazol-5-yl)-) Related Products
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